Cas no 92672-77-0 (Benzene, 1-bromo-2-(1-propyn-1-yl)-)

• Product Name: Benzene, 1-bromo-2-(1-propyn-1-yl)-
• CAS No: 92672-77-0
• MF: C₉H₇Br
• MW: 195.055881738663
• CID: 3037135
• PubChem ID: 10845513
• Update Time: 2025-04-21

Benzene, 1-bromo-2-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(1-propyn-1-yl)-
• Propyne, 1-(o-bromophenyl)-;2-(1-Propynyl)-1-bromobenzene;1-Bromo-2-(1-propynyl)benzene;Benzene, 1-bromo-2-(1-propynyl)-;
• 92672-77-0
• 1-bromo-2-(prop-1-ynyl)benzene
• SCHEMBL2089353
• 1-Bromo-2-(prop-1-yn-1-yl)benzene
• DDBDGISGGBEWMJ-UHFFFAOYSA-N
• 1-Bromo-2-(1-propynyl)benzene

• Inchi： 1S/C9H7Br/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7H,1H3
• InChI Key： DDBDGISGGBEWMJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C#CC

Computed Properties

• Exact Mass: 193.97300
• Monoisotopic Mass: 193.97311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.82050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes